Cas no 1804275-63-5 (Ethyl 2-(2-bromopropanoyl)-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(2-bromopropanoyl)-3-(hydroxymethyl)benzoate
• CAS No: 1804275-63-5
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4955686
• Update Time: 2023-08-23

Ethyl 2-(2-bromopropanoyl)-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromopropanoyl)-3-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-3-18-13(17)10-6-4-5-9(7-15)11(10)12(16)8(2)14/h4-6,8,15H,3,7H2,1-2H3
• InChI Key： IITIGHHWLIWBID-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(C(=O)OCC)=CC=CC=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6